4-Chlorocyclohexanol
Overview
Description
4-Chlorocyclohexanol is a chemical compound that is widely used in scientific research. It is a white crystalline solid that is soluble in water and ethanol. The compound is also known as 4-chloro-1-cyclohexanol or PCC. It is a versatile compound that has various applications in the field of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
1. Catalytic Degradation of Environmental Pollutants
4-Chlorocyclohexanol and its derivatives play a crucial role in environmental applications, particularly in the degradation of toxic pollutants. Studies have shown the effectiveness of catalyst systems in degrading chlorophenol compounds, which are structurally similar to 4-Chlorocyclohexanol. These systems can fully convert chlorophenols, leading to significant removal of toxic pollutants from the environment (Lei et al., 2021).
2. Enhancement of Catalytic Activities
Research has demonstrated the potential of nitrogen-doped catalysts to enhance the activity in hydrodechlorination of chlorophenol compounds. This enhancement is crucial for the effective treatment of chlorinated environmental pollutants (Ruiz-Garcia et al., 2020). Similarly, the electrochemical-driven nanoparticulate catalysis offers a promising approach for the highly efficient dehalogenation of organic chlorides (Zhang et al., 2021).
3. Water Treatment Technologies
Innovative water treatment techniques, such as the use of a palladium-coated biofilm, have shown promise in removing and mineralizing toxic compounds like para-chlorophenol, which are structurally related to 4-Chlorocyclohexanol (Long et al., 2021).
4. Advanced Ox
idation ProcessesPiezo-catalysis has been employed for the degradation of chlorophenol compounds, using piezoelectric potential to effectively degrade and dechlorinate pollutants. This process represents an emerging and effective technology for the treatment of water contaminated with organic pollutants (Lan et al., 2017).
5. Photocatalytic Sensing and Decomposition
Innovations in photocatalytic sensors, such as the development of heterojunctions for the detection of chlorophenols in water, indicate a growing application in environmental monitoring and remediation. These advances enable sensitive, selective, and effective methods for monitoring toxic chlorinated organic pollutants (Yan et al., 2019).
6. Green Chemistry and Sustainable Processes
Studies focusing on oxidation reactions, like the conversion of 4-tert-Butylcyclohexanol to cyclohexanone using eco-friendly oxidants, are examples of sustainable chemical processes. These research endeavors contribute to green chemistry by exploring less hazardous and more environmentally benign chemical transformations (Dip et al., 2018).
properties
IUPAC Name |
4-chlorocyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO/c7-5-1-3-6(8)4-2-5/h5-6,8H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVPIAXWCSPHTAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40184555, DTXSID901031186 |
Source
|
| Record name | 4-Chlorocyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40184555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-4-Chloro-cyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901031186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
29538-77-0, 30485-71-3 |
Source
|
| Record name | Cyclohexanol, 4-chloro-, trans- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029538770 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chlorocyclohexanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030485713 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chlorocyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40184555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-4-Chloro-cyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901031186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Chloro-4-hydroxycyclohexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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